Cas no 345911-44-6 (Methanone,(4-ethynylphenyl)-4-pyridinyl-)

• Product Name: Methanone,(4-ethynylphenyl)-4-pyridinyl-
• CAS No: 345911-44-6
• MF: C₁₄H₉NO
• MW: 207.227363348007
• CID: 302621
• PubChem ID: 53420782
• Update Time: 2025-04-19

Methanone,(4-ethynylphenyl)-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(4-ethynylphenyl)-4-pyridinyl-
• (4-ethynylphenyl)-pyridin-4-ylmethanone
• 345911-44-6
• DTXSID60697677
• (4-Ethynylphenyl)(pyridin-4-yl)methanone
• FT-0604767
• (4-ETHYNYLPHENYL)-4-PYRIDINYLMETHANONE

• Inchi： 1S/C14H9NO/c1-2-11-3-5-12(6-4-11)14(16)13-7-9-15-10-8-13/h1,3-10H
• InChI Key： RFEAOVKLLMIOOK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 207.06847
• Monoisotopic Mass: 207.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30A^2

Experimental Properties

• Refractive Index: 1.619
• PSA: 29.96